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Compound of Interest

Compound Name: ZINC40099027

Cat. No.:

L  Get Quote

B15543595

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like ZINC40099027 are paramount for laboratory safety
and environmental protection. While a specific Safety Data Sheet (SDS) with comprehensive
disposal instructions for ZINC40099027 is not readily available in the public domain, this guide
provides essential information based on its known properties and general best practices for the
disposal of bioactive small molecules in a laboratory setting.

Physicochemical Properties of ZINC40099027

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The available data for ZINC40099027 is summarized below.

Property Value

Molecular Weight 449.47 g/mol [1]

Chemical Formula

C23H25F3N303[1]

Appearance

Solid[1]

Solubility

10 mM in DMSO[1]

Storage (Solid)

-20°C for 12 months; 4°C for 6 months[1]

Storage (In Solvent)

-80°C for 6 months; -20°C for 6 months[1]
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Experimental Protocols

ZINC40099027 is identified as a specific focal adhesion kinase (FAK) activator.[1][2][3] In
experimental settings, it has been shown to activate FAK at concentrations as low as 10 nM.[1]
Studies involving ZINC40099027 have demonstrated its ability to promote FAK phosphorylation
in a dose-dependent manner and stimulate cell monolayer wound closure.[1] For in vitro
assays, it is typically dissolved in DMSO.[1]

Proper Disposal Procedures for ZINC40099027

In the absence of a specific SDS, ZINC40099027 should be treated as a potentially hazardous
chemical. The following step-by-step disposal plan is based on general guidelines for the safe
disposal of laboratory chemicals.

Step 1: Personal Protective Equipment (PPE) Before handling ZINC40099027 for disposal,
ensure you are wearing appropriate PPE, including safety goggles, a lab coat, and chemical-
resistant gloves.[4]

Step 2: Waste Categorization All materials contaminated with ZINC40099027, including unused
solid compound, solutions, and contaminated labware (e.g., pipette tips, vials), should be
categorized as chemical waste.[4] Do not mix this waste with non-hazardous trash.[5]

Step 3: Waste Collection and Labeling

e Solid Waste: Collect solid ZINC40099027 and any contaminated solids (e.g., weighing
paper) in a designated, sealable, and clearly labeled hazardous waste container.

 Liquid Waste: Solutions containing ZINC40099027 should be collected in a separate, leak-
proof, and appropriately labeled hazardous waste container. Avoid mixing with other
incompatible waste streams.[4]

o Labeling: The waste container must be clearly labeled with the chemical name
("ZINC40099027"), the primary hazard (e.g., "Bioactive Small Molecule," "Chemical Waste
for Incineration™), and the date of accumulation.[4]

Step 4: Storage of Chemical Waste Store the sealed and labeled waste containers in a
designated, well-ventilated, and secure area away from general laboratory traffic. Ensure
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secondary containment is in place to prevent spills.[4]

Step 5: Institutional Disposal Protocol Follow your institution's specific procedures for the
disposal of chemical waste. This typically involves contacting your Environmental Health and
Safety (EHS) office to arrange for a scheduled pickup.[6] Do not attempt to dispose of
ZINC40099027 down the drain or in the regular trash.[5][7]

Step 6: Decontamination Thoroughly decontaminate any surfaces or equipment that may have
come into contact with ZINC40099027 using an appropriate solvent or cleaning agent as
determined by your laboratory's standard operating procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
ZINC40099027.
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Caption: Disposal workflow for ZINC40099027.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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